Cas no 2228300-46-5 (3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228300-46-5
• MF: C₁₅H₁₅ClN₂O₅
• MW: 338.743003129959
• CID: 6570863
• PubChem ID: 165829029
• Update Time: 2025-05-21

3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid
• EN300-1890322
• 2228300-46-5
• 3-(2-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C15H15ClN2O5/c1-15(2,3)22-14(21)17-10-6-8(16)4-5-9(10)11-7-12(13(19)20)23-18-11/h4-7H,1-3H3,(H,17,21)(H,19,20)
• InChI Key： SQGGCQASFXFNPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=C(C(=O)O)ON=2)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.0669493g/mol
• Monoisotopic Mass: 338.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228300-46-5) and Its Emerging Applications in Chemical Biology

3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2228300-46-5, is a structurally sophisticated compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This oxazole derivative exhibits a conjugated system comprising a chlorophenyl ring and an amide-protected amino group, which are critical for its biological activity. The compound’s molecular architecture suggests potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents.

The tert-butoxy carbonyl (Boc) group in the molecule serves as a protective moiety for the amino function, ensuring stability during synthetic procedures while maintaining reactivity in subsequent transformations. This protection-deprotection strategy is widely employed in medicinal chemistry to control reaction pathways and enhance yield. The presence of the chlorophenyl moiety introduces electronic and steric effects that can modulate binding interactions with biological targets, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing small-molecule modulators of biological pathways. The oxazole core in this compound is particularly noteworthy, as oxazoles are known for their versatility in drug design. They exhibit favorable pharmacokinetic properties and can interact with various biological receptors, including enzymes and ion channels. The combination of these features makes 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid a promising candidate for further exploration.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against several targets relevant to human diseases. For instance, modifications of the chlorophenyl ring have shown potential in disrupting protein-protein interactions involved in cancer progression. Additionally, the Boc-amino group can be selectively deprotected under mild acidic conditions, allowing for further derivatization into amides or other functional groups. This flexibility is crucial for generating libraries of compounds with tailored biological activities.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations, including condensation reactions between chlorinated phenols and oxazole precursors. The use of palladium-catalyzed cross-coupling reactions has been reported to improve regioselectivity and yield, enabling scalable production. Such synthetic methodologies align with current trends toward sustainable chemistry, where efficient and atom-economical processes are prioritized.

Current research is expanding into the use of computational chemistry to predict and optimize the properties of this compound. Molecular docking simulations have been employed to model interactions with hypothetical biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by identifying promising derivatives for further validation.

The pharmaceutical industry has shown interest in heterocyclic compounds due to their broad spectrum of biological activities. The structural features of 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid, such as the oxazole ring and chlorophenyl substituent, are reminiscent of established drug molecules that have demonstrated clinical efficacy. This similarity suggests that derivatives of this compound may exhibit similar pharmacological profiles, reducing development timelines and risks associated with novel drug discovery.

Future directions in the study of this compound may include exploring its role in modulating immune responses or as a tool for investigating signaling pathways relevant to neurodegenerative diseases. The ability to modify key functional groups while maintaining core structural integrity offers a versatile platform for designing next-generation therapeutics.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228300-46-5) represents a significant advancement in chemical biology research. Its unique structural features and potential applications make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs.